Zirconium(IV) chloride
Zirconium(IV) chloride
Zirconium tetrachloride is a white lustrous crystalline solid. Used as a source of pure zirconium, as a tanning agent, in analytical chemistry and in treating textiles. Zirconium tetrachloride is decomposed by water. Corrosive to metals in the presence of moisture and to tissue.
Zirconium tetrachloride is a zirconium coordination entity comprising four chlorine atoms bound to a central zirconium atom. It has a role as a catalyst. It is a zirconium coordination entity and an inorganic chloride.
Zirconium tetrachloride is a zirconium coordination entity comprising four chlorine atoms bound to a central zirconium atom. It has a role as a catalyst. It is a zirconium coordination entity and an inorganic chloride.
Brand Name:
Vulcanchem
CAS No.:
10026-11-6
VCID:
VC21225882
InChI:
InChI=1S/4ClH.Zr/h4*1H;/q;;;;+4/p-4
SMILES:
Cl[Zr](Cl)(Cl)Cl
Molecular Formula:
Cl4Zr
Molecular Weight:
233.0 g/mol
Zirconium(IV) chloride
CAS No.: 10026-11-6
Cat. No.: VC21225882
Molecular Formula: Cl4Zr
Molecular Weight: 233.0 g/mol
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Specification
| Description | Zirconium tetrachloride is a white lustrous crystalline solid. Used as a source of pure zirconium, as a tanning agent, in analytical chemistry and in treating textiles. Zirconium tetrachloride is decomposed by water. Corrosive to metals in the presence of moisture and to tissue. Zirconium tetrachloride is a zirconium coordination entity comprising four chlorine atoms bound to a central zirconium atom. It has a role as a catalyst. It is a zirconium coordination entity and an inorganic chloride. |
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| CAS No. | 10026-11-6 |
| Molecular Formula | Cl4Zr |
| Molecular Weight | 233.0 g/mol |
| IUPAC Name | tetrachlorozirconium |
| Standard InChI | InChI=1S/4ClH.Zr/h4*1H;/q;;;;+4/p-4 |
| Standard InChI Key | DUNKXUFBGCUVQW-UHFFFAOYSA-J |
| SMILES | Cl[Zr](Cl)(Cl)Cl |
| Canonical SMILES | Cl[Zr](Cl)(Cl)Cl |
| Boiling Point | Sublimes 627.8 °F (USCG, 1999) 331 °C |
| Colorform | Lustrous monoclinic crystals White monoclinic crystals; hygroscopic |
| Melting Point | None, except under pressure, since it sublimes. (USCG, 1999) 437 °C (triple point) |
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